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Compound of Interest

Compound Name:
2-(Chloromethyl)-8-

methoxyimidazo[1,2-a]pyridine

Cat. No.: B11721688

Get Quote

Executive Summary
2-(chloromethyl)-8-methoxyimidazo[1,2-a]pyridine is a specialized heterocyclic building

block utilized primarily in the development of Potassium-Competitive Acid Blockers (P-CABs)

and kinase inhibitors.[1] It serves as a critical intermediate for introducing the imidazo[1,2-

a]pyridine pharmacophore—a privileged scaffold known for its bioisosteric relationship to

indoles and purines.[1]

The presence of the 8-methoxy group distinguishes this derivative from the generic core,

offering specific modulation of basicity (

), lipophilicity, and metabolic stability.[1] The 2-chloromethyl moiety acts as a highly reactive
electrophilic handle, enabling rapid diversification via nucleophilic substitution (

).[1]

Chemical Profile & Electronic Properties[1]
Structural Identity[1][2]

IUPAC Name: 2-(chloromethyl)-8-methoxyimidazo[1,2-a]pyridine[1]
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CAS Registry Number: 100340-88-1 (Generic core reference); Specific derivative often

referenced in patent literature for P-CABs.[1]

Molecular Formula:

[1]

Molecular Weight: 196.63 g/mol [1]

Physicochemical Data (Calculated)
Property Value

Significance in Drug
Design

cLogP ~1.8 - 2.1

Moderate lipophilicity;

favorable for CNS and

membrane penetration.[1]

TPSA ~35 Å²
Good oral bioavailability profile

(<140 Å²).[1]

H-Bond Acceptors 3 (N1, N4, O)
Key interaction points for

H+/K+ ATPase binding sites.[1]

H-Bond Donors 0

Requires derivatization (e.g.,

amination) to add donor

capacity.[1]

pKa (Conj. Acid) ~5.5 - 6.0

The 8-OMe group is electron-

donating, slightly increasing

basicity at N1 compared to the

unsubstituted core (

~5.4).[1]

Electronic Effects of Substituents[1]
8-Methoxy Group (+M Effect): The methoxy group at position 8 exerts a positive mesomeric

effect.[1] This increases electron density within the pyridine ring, making the N1 nitrogen

more basic.[1] In P-CAB design, this basicity is crucial for the protonation-dependent binding

mechanism in the acidic canaliculi of parietal cells.[1]
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2-Chloromethyl Group (-I Effect): The chloromethyl group is an electron-withdrawing

alkylating handle.[1] It is activated for nucleophilic attack but deactivates the imidazole ring

slightly toward electrophilic substitution at C3 compared to a methyl group.[1]

Synthesis Protocol
The synthesis of 2-(chloromethyl)-8-methoxyimidazo[1,2-a]pyridine is achieved via a

condensation cyclization (Hantzsch-type) between a 2-aminopyridine derivative and an

-haloketone.[1]

Reaction Pathway
Reagents: 2-amino-3-methoxypyridine + 1,3-dichloroacetone.[1] Solvent: Ethanol or DME

(Dimethoxyethane).[1] Conditions: Reflux (60–80°C), 4–12 hours.[1]

2-Amino-3-methoxypyridine

N-Alkylated Intermediate
(Transient)

 Nucleophilic Attack

1,3-Dichloroacetone

2-(chloromethyl)-8-methoxy
imidazo[1,2-a]pyridine

 Cyclodehydration
(- H2O, - HCl)

Click to download full resolution via product page

Figure 1: Condensation pathway for the synthesis of the target scaffold.[1][2][3][4][5]

Detailed Methodology
Preparation: Dissolve 2-amino-3-methoxypyridine (1.0 eq) in ethanol (10 mL/g).

Addition: Add 1,3-dichloroacetone (1.1 eq) dropwise at room temperature. Note: 1,3-

dichloroacetone is a potent lachrymator; handle in a fume hood.[1]

Cyclization: Heat the mixture to reflux for 6–8 hours. The solution typically darkens.

Work-up:

Cool reaction to room temperature.[1][4]
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Concentrate under reduced pressure to remove bulk solvent.[1]

Neutralize the residue with saturated

solution (pH ~8).[1]

Extract with Ethyl Acetate (3x).[1]

Purification: The crude product is often a brown solid.[1] Purify via flash column

chromatography (SiO2, Hexane:EtOAc gradient) or recrystallization from Ethanol/Ether.[1]

Expected Yield: 45–65%.

Reactivity & Transformations
This molecule possesses two distinct reactivity centers: the electrophilic alkyl chloride (C2) and

the nucleophilic aromatic ring (C3).[1]

Nucleophilic Substitution ( ) at C2
The chloromethyl group is a "warhead" for rapid library generation.[1]

Amination: Reaction with primary/secondary amines (

, MeCN, 60°C) yields 2-(aminomethyl) derivatives.[1] This is the primary route to P-CAB
analogs (e.g., coupling with tetrahydroisoquinolines).[1]

Etherification: Reaction with phenols or alkoxides (

, DMF) yields ether-linked congeners.[1]

Thioetherification: Reaction with thiols yields sulfide linkers.[1]

Electrophilic Aromatic Substitution ( ) at C3
The C3 position is the most electron-rich site on the ring.[1]

Formylation: Vilsmeier-Haack reaction (

) introduces a C3-aldehyde.[1]
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Halogenation: reaction with NIS or NBS introduces Iodine or Bromine at C3, enabling

Suzuki/Sonogashira coupling for further extension.[1]

C2-Chloromethyl Reactivity (Electrophilic) C3-Ring Reactivity (Nucleophilic)

2-(chloromethyl)-8-methoxy
imidazo[1,2-a]pyridine

Amines (R-NH2)
-> Aminomethyl linkers

 SN2

Thiols (R-SH)
-> Thioether linkers

 SN2

NBS/NIS
-> C3-Halide (Coupling)

 SEAr

Vilsmeier-Haack
-> C3-Aldehyde

 SEAr

Click to download full resolution via product page

Figure 2: Divergent reactivity profile allowing orthogonal functionalization.[1]

Medicinal Chemistry Applications
Potassium-Competitive Acid Blockers (P-CABs)
The imidazo[1,2-a]pyridine scaffold is the core pharmacophore for reversible H+/K+ ATPase

inhibitors.[1]

Mechanism: These compounds bind ionically to the protonated pump in the gastric lumen.[1]

Role of 8-OMe: The 8-methoxy group serves two functions:

Steric/Conformational Control: It forces the substituent at N1 (if quaternized) or the overall

ring orientation into a specific conformation within the binding pocket.[1]

Metabolic Blocking: It blocks the C8 position from oxidative metabolism (hydroxylation),

potentially extending half-life compared to the unsubstituted analog.[1]

Reference Compound: This scaffold is structurally related to Sch 28080 (which contains an

8-benzyloxy group) and Soraprazan.[1]
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Kinase Inhibition
Derivatives of this core have shown activity against PI3K and other kinases.[1] The C3 position

is typically arylated to access the ATP-binding pocket, while the C2-chloromethyl group is

converted into a solubilizing tail.[1]

Safety & Handling
Hazard Classification:

Acute Toxicity (Oral): H302 (Harmful if swallowed).[1]

Skin/Eye Irritation: H315/H319 (Causes skin and serious eye irritation).[1]

Specific Target Organ Toxicity: H335 (May cause respiratory irritation).[1]

Alkylating Potential: As a primary alkyl chloride, this compound is a potential alkylating agent.

[1] It should be handled with gloves, goggles, and in a well-ventilated fume hood to prevent

DNA interaction or sensitization.[1]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Moisture sensitive

(hydrolysis of the alkyl chloride to alcohol may occur over prolonged exposure to humidity).

[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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